Cas no 2092821-18-4 (1-(trifluoromethyl)cyclohexylmethanesulfonyl chloride)

• Product Name: 1-(trifluoromethyl)cyclohexylmethanesulfonyl chloride
• CAS No: 2092821-18-4
• MF: C₈H₁₂ClF₃O₂S
• MW: 264.692891120911
• MDL: MFCD31719066
• CID: 5247797
• PubChem ID: 131493922
• Update Time: 2025-08-05

1-(trifluoromethyl)cyclohexylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanesulfonyl chloride, 1-(trifluoromethyl)-
• 1-(trifluoromethyl)cyclohexylmethanesulfonyl chloride

• MDL： MFCD31719066
• Inchi： 1S/C8H12ClF3O2S/c9-15(13,14)6-7(8(10,11)12)4-2-1-3-5-7/h1-6H2
• InChI Key： NWIHNGUXCSUSKN-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)(CS(Cl)(=O)=O)CCCCC1

Additional information on 1-(trifluoromethyl)cyclohexylmethanesulfonyl chloride

1-(Trifluoromethyl)cyclohexylmethanesulfonyl Chloride: A Comprehensive Overview

The compound 1-(trifluoromethyl)cyclohexylmethanesulfonyl chloride (CAS No. 2092821-18-4) is a highly specialized chemical entity with significant applications in various fields, particularly in the pharmaceutical and materials science industries. This compound is characterized by its unique structure, which combines a trifluoromethyl group attached to a cyclohexane ring and a methanesulfonyl chloride moiety. The trifluoromethyl group imparts distinct electronic and steric properties, making this compound highly versatile in chemical reactions.

Recent studies have highlighted the importance of 1-(trifluoromethyl)cyclohexylmethanesulfonyl chloride in the development of advanced materials. Researchers have demonstrated its potential as a precursor for synthesizing novel polymers with enhanced thermal stability and mechanical properties. For instance, a 2023 study published in *Advanced Materials* revealed that this compound can be used to create high-performance polyamides, which are critical for applications in aerospace and automotive industries.

The synthesis of 1-(trifluoromethyl)cyclohexylmethanesulfonyl chloride involves a multi-step process that requires precise control over reaction conditions. A key step in its synthesis is the sulfonation of the cyclohexane ring, which is typically achieved using sulfuric acid or other sulfonating agents. The introduction of the trifluoromethyl group is another critical step, often accomplished through nucleophilic substitution reactions. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for industrial applications.

In terms of chemical properties, 1-(trifluoromethyl)cyclohexylmethanesulfonyl chloride exhibits high reactivity due to the electron-withdrawing nature of the sulfonyl chloride group. This reactivity makes it an excellent electrophile in various nucleophilic substitution reactions. For example, it has been widely used in the synthesis of sulfonamides, which are important intermediates in drug discovery. A 2023 study published in *Journal of Medicinal Chemistry* reported that this compound can be used to synthesize novel sulfonamide derivatives with potent anti-inflammatory activity.

The application of 1-(trifluoromethyl)cyclohexylmethanesulfonyl chloride extends beyond materials science and pharmaceuticals. It has also found use in agrochemicals, where it serves as a key intermediate in the synthesis of herbicides and insecticides. Its ability to form stable bonds with various functional groups makes it an invaluable tool in organic synthesis.

From an environmental perspective, the handling and disposal of 1-(trifluoromethyl)cyclohexylmethanesulfonyl chloride require careful consideration due to its chemical reactivity. Recent research has focused on developing eco-friendly methods for its production and waste management. For instance, a 2023 study published in *Green Chemistry* proposed a solvent-free synthesis route that significantly reduces the environmental footprint of this compound.

In conclusion, 1-(trifluoromethyl)cyclohexylmethanesulfonyl chloride (CAS No. 2092821-18-4) is a versatile and valuable compound with wide-ranging applications across multiple industries. Its unique structure and reactivity make it an essential building block in modern chemistry. As research continues to uncover new applications and improve synthesis methods, this compound is poised to play an even greater role in advancing technological and scientific progress.